Cas no 141478-37-7 (Acetamide, N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-)

Acetamide, N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- structure
141478-37-7 structure
Product Name:Acetamide, N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-
CAS No:141478-37-7
MF:C12H22N2O
MW:210.315883159637
CID:1307155
PubChem ID:12156310
Update Time:2025-04-20

Acetamide, N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[(1R,2R)-2-(1-pyrrolidinyl)cyclohexyl]-
    • 141478-37-7
    • N-((1R,2R)-2-(Pyrrolidin-1-yl)cyclohexyl)acetamide
    • Inchi: 1S/C12H22N2O/c1-10(15)13-11-6-2-3-7-12(11)14-8-4-5-9-14/h11-12H,2-9H2,1H3,(H,13,15)/t11-,12-/m1/s1
    • InChI Key: WNYDQNWUSLFCGX-VXGBXAGGSA-N
    • SMILES: O=C(C)N[C@@H]1CCCC[C@H]1N1CCCC1

Computed Properties

  • Exact Mass: 210.17336
  • Monoisotopic Mass: 210.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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